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Compound of Interest

Compound Name: Glycocyamine-d2

Cat. No.: B1511430 Get Quote

Glycocyamine-d2: A Technical Guide for
Researchers
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

significance, and analytical methodologies related to Glycocyamine-d2 (Guanidinoacetic acid-

d2). As a stable isotope-labeled internal standard, Glycocyamine-d2 is a critical tool in

metabolic research and clinical diagnostics, particularly in studies involving creatine

biosynthesis and related disorders.

Core Chemical Properties
Glycocyamine-d2 is the deuterium-labeled form of Glycocyamine, an endogenous compound

and a direct precursor to creatine. The incorporation of two deuterium atoms on the alpha-

carbon provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification.[1][2]

Chemical Identifiers
The following table summarizes the key chemical identifiers for Glycocyamine-d2.
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Identifier Value Source

CAS Number 1173020-63-7 [3][4]

Chemical Name 2---INVALID-LINK--acetic acid [3][4]

Synonyms
Guanidinoacetic acid-d2,

Guanidineacetic--d2 Acid
[1]

Molecular Formula C₃H₅D₂N₃O₂ [5]

InChI

InChI=1S/C3H7N3O2/c4-

3(5)6-1-2(7)8/h1H2,(H,7,8)

(H4,4,5,6)/i1D2

[3][4]

InChIKey
BPMFZUMJYQTVII-

DICFDUPASA-N
[3][4]

SMILES [2H]C([2H])(N=C(N)N)C(O)=O [3][4]

Physicochemical Properties
Key physicochemical properties of Glycocyamine-d2 are presented below. Data for its non-

deuterated counterpart, Glycocyamine, are included for comparison where specific data for the

deuterated form is not readily available.

Property Value Source

Molecular Weight 119.12 g/mol [3][4][5]

Appearance White to off-white solid powder [1][3]

Purity ≥98% to 99.90% [1][3]

Melting Point
300 °C (for non-deuterated

form)
[6]

Storage

Dry, dark at -20°C for ≥1 year.

Solutions: -80°C (6 months),

-20°C (1 month).

[1][3]
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Solubility
Solubility is a critical parameter for the preparation of stock solutions and experimental buffers.

The data, primarily reported for the non-deuterated form, is summarized below.

Solvent Solubility Source

Water 1 mg/mL (with sonication) [1]

PBS (pH 7.2) ~10 mg/mL [7]

DMSO Slightly soluble [7]

Dimethylformamide (DMF) Slightly soluble [7]

Note: Solubility can vary between sources. It is recommended to perform small-scale solubility

tests before preparing large-volume stock solutions.

Biological Significance and Signaling Pathways
Glycocyamine is a central metabolite in the biosynthesis of creatine, a vital molecule for cellular

energy homeostasis, particularly in tissues with high energy demands like muscle and brain.[7]

[8] The pathway involves two key enzymatic steps. Glycocyamine-d2, being chemically

identical in its biological interactions, follows the same pathway and is thus an excellent tracer

for studying this process.

Formation of Glycocyamine: In the kidneys, the enzyme L-arginine:glycine

amidinotransferase (AGAT) catalyzes the transfer of a guanidino group from L-arginine to

glycine, forming glycocyamine and L-ornithine.[9]

Methylation to Creatine: Glycocyamine is then transported to the liver, where it is methylated

by S-adenosyl-L-methionine (SAM) in a reaction catalyzed by guanidinoacetate N-

methyltransferase (GAMT) to produce creatine.[9]

Deficiencies in the AGAT or GAMT enzymes lead to cerebral creatine deficiency syndromes,

which can be diagnosed by quantifying the levels of glycocyamine and creatine in biological

fluids.[7][10]
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Fig. 1: Creatine Biosynthesis Pathway
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Experimental Data and Analysis
As a stable isotope-labeled standard, the primary application of Glycocyamine-d2 is in

quantitative analysis using mass spectrometry and NMR.

Mass Spectrometry
The expected mass of the [M+H]⁺ ion for Glycocyamine-d2 is approximately 120.13 g/mol , a

+2 Da shift from the unlabeled compound (118.11 g/mol ). Tandem mass spectrometry

(MS/MS) would be used to monitor specific parent-daughter ion transitions for highly selective

quantification.

Note: Specific mass spectral data for Glycocyamine-d2 is typically proprietary and provided

with the Certificate of Analysis (CoA) from the manufacturer. For reference, the MS/MS data for

unlabeled Glycocyamine ([M+H]⁺ = 118.0) shows major fragments at m/z 76.1 and 101.0.[11]

NMR Spectroscopy
¹H NMR is used to confirm the identity and purity of the compound. For Glycocyamine-d2, the

signal corresponding to the alpha-carbon protons (CH₂) would be absent. In unlabeled

Glycocyamine, this signal appears as a singlet at approximately 3.79 ppm in D₂O.[12] The

presence of deuterium at this position confirms the isotopic labeling.

Note: A representative ¹H NMR spectrum for Glycocyamine-d2 is available from suppliers

such as MedChemExpress upon request or with product purchase.[1] A study on GAMT

deficient patients identified a characteristic doublet resonance for GAA at 3.98 ppm in urine at

pH 2.50 using ¹H NMR.[13]

Experimental Protocols
Glycocyamine-d2 is primarily used as an internal standard in quantitative analytical methods.

Below is a detailed protocol for the simultaneous determination of Glycocyamine (GAA) and

creatine in plasma, adapted from published literature, which demonstrates a typical application.

[3][14]

Quantification of Glycocyamine in Plasma by LC-MS/MS
This method is suitable for the diagnosis of creatine deficiency syndromes.
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4.1.1 Materials and Reagents

Glycocyamine-d2 (Internal Standard)

Glycocyamine and Creatine standards

Acetonitrile (ACN), HPLC grade

Butanolic-HCl (3N)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Supelcosil™ LC-ABZ column (or equivalent)

4.1.2 Sample Preparation

Precipitation: To 50 µL of plasma, add 150 µL of ACN containing the internal standard,

Glycocyamine-d2.

Vortex: Mix thoroughly for 1 minute.

Centrifugation: Centrifuge at 14,000 rpm for 10 minutes to pellet proteins.

Evaporation: Transfer the supernatant to a new tube and evaporate to dryness under a

stream of nitrogen at 40°C.

4.1.3 Derivatization (Butylation)

Add 100 µL of 3N butanolic-HCl to the dried extract.

Incubate at 65°C for 20 minutes.

Evaporate the sample to dryness again under nitrogen at 40°C.

Reconstitute the sample in 100 µL of mobile phase A.

4.1.4 LC-MS/MS Conditions
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LC System: Agilent 1100 series or equivalent

Column: Supelcosil™ LC-ABZ (150 x 4.6 mm)

Flow Rate: 0.8 mL/min

Injection Volume: 20 µL

Gradient: Isocratic elution is often sufficient.

MS System: API 3000 triple quadrupole or equivalent

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Glycocyamine (butyl ester): m/z 174.1 → 101.0

Glycocyamine-d2 (butyl ester): m/z 176.1 → 103.0

Creatine (butyl ester): m/z 188.1 → 90.0
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Fig. 2: LC-MS/MS Quantification Workflow
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Synthesis of Glycocyamine
While a detailed, step-by-step protocol for the synthesis of Glycocyamine-d2 is not publicly

available, the general synthesis of unlabeled glycocyamine involves the reaction of glycine with

a guanylation agent. A common laboratory and industrial method reacts glycine with cyanamide

in an aqueous alkaline solution.[15] To produce Glycocyamine-d2, one would start with

commercially available Glycine-2,2-d2 as the precursor.

Conclusion
Glycocyamine-d2 is an indispensable tool for researchers in the fields of metabolism, clinical

chemistry, and drug development. Its well-defined chemical and physical properties, coupled

with its critical role as an internal standard, enable accurate and precise quantification of

glycocyamine in various biological matrices. The methodologies and data presented in this

guide provide a foundational resource for the effective application of Glycocyamine-d2 in a

research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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